Cas no 1180526-40-2 (5-iodo-3-methyl-2h-indazole)

• Product Name: 5-iodo-3-methyl-2h-indazole
• CAS No: 1180526-40-2
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 1207274
• PubChem ID: 72218902
• Update Time: 2025-04-20

5-iodo-3-methyl-2h-indazole Chemical and Physical Properties

Names and Identifiers

• 5-iodo-3-methyl-2h-indazole
• 5-iodo-3-methyl-1H-Indazole
• SCHEMBL24149246
• DB-061250
• EN300-7719560
• AKOS032947860
• 1180526-40-2
• MB12202

• Inchi： 1S/C8H7IN2/c1-5-7-4-6(9)2-3-8(7)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： LPOZBUHGHONMFU-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=C(C)NN=2

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.933±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),